Cas no 1000576-96-4 (2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate)
1000576-96-4 structure
Product Name:2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate
CAS No:1000576-96-4
MF:C9H6F3NOS
MW:233.210251331329
CID:2354792
Update Time:2023-08-06
2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 1-Isothiocyanato-2-methyl-4-(trifluoromethoxy)benzene
- 2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate
- AS04393
-
- Inchi: 1S/C9H6F3NOS/c1-6-4-7(14-9(10,11)12)2-3-8(6)13-5-15/h2-4H,1H3
- InChI Key: DLFYMFUPLZKECQ-UHFFFAOYSA-N
- SMILES: S=C=NC1=CC=C(C=C1C)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Topological Polar Surface Area: 53.7
2-Methyl-4-(trifluoromethoxy)phenylisothiocyanate Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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